Cas no 610760-48-0 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate)
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate
- 4H-1-Benzopyran-4-one, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-7-[(methylsulfonyl)oxy]-
- 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate
- Methanesulfonic acid 3-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl ester
- 610760-48-0
- CHEMBL1501105
- AKOS002164341
- MLS000591249
- F3228-0084
- HMS2588D08
- SMR000218887
- [3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxochromen-7-yl] methanesulfonate
- Z374511314
-
- Inchi: 1S/C20H18O7S/c1-3-12-8-14-18(10-17(12)27-28(2,22)23)26-11-15(20(14)21)13-4-5-16-19(9-13)25-7-6-24-16/h4-5,8-11H,3,6-7H2,1-2H3
- InChI Key: HWYGPMVAXNLLAD-UHFFFAOYSA-N
- SMILES: C1OC2=CC(OS(C)(=O)=O)=C(CC)C=C2C(=O)C=1C1=CC=C2OCCOC2=C1
Computed Properties
- Exact Mass: 402.07732408g/mol
- Monoisotopic Mass: 402.07732408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 725
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 96.5Ų
Experimental Properties
- Density: 1.406±0.06 g/cm3(Predicted)
- Boiling Point: 612.1±55.0 °C(Predicted)
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3228-0084-2μmol |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate |
610760-48-0 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3228-0084-5μmol |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate |
610760-48-0 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3228-0084-10μmol |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate |
610760-48-0 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3228-0084-20μmol |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate |
610760-48-0 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3228-0084-1mg |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate |
610760-48-0 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3228-0084-2mg |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate |
610760-48-0 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3228-0084-3mg |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate |
610760-48-0 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3228-0084-4mg |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate |
610760-48-0 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3228-0084-5mg |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate |
610760-48-0 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3228-0084-10mg |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate |
610760-48-0 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate
Comprehensive Overview of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate (CAS No. 610760-48-0)
The compound 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate (CAS No. 610760-48-0) is a chemically synthesized molecule with significant potential in pharmaceutical and material science research. Its unique structure, combining a benzodioxin moiety with a chromen core, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of the methanesulfonate group further enhances its reactivity, enabling diverse applications in drug development and specialty chemicals.
In recent years, the demand for flavonoid derivatives and heterocyclic compounds has surged due to their therapeutic properties. This compound, with its chromen-4-one scaffold, aligns with trends in anti-inflammatory and antioxidant research. Scientists are particularly intrigued by its potential role in modulating enzyme inhibition, a hot topic in cancer therapy and neurodegenerative disease studies. Its CAS No. 610760-48-0 serves as a critical identifier for regulatory and commercial purposes, ensuring precise documentation in global databases.
The synthesis of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate involves multi-step organic reactions, often leveraging Pd-catalyzed cross-coupling or nucleophilic substitution techniques. These methods are frequently searched in academic circles, reflecting the growing emphasis on green chemistry and atom economy. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity, a key factor for reproducibility in preclinical studies.
From an industrial perspective, this compound’s methanesulfonate ester functionality is valuable for prodrug design, a strategy gaining traction in drug delivery optimization. Its lipophilicity and bioavailability profiles are frequently compared to other chromen-based analogs, addressing common queries about structure-activity relationships (SAR). Such discussions are prevalent in forums focused on medicinal chemistry and pharmacokinetics.
Environmental and safety assessments of CAS No. 610760-48-0 highlight its stability under standard laboratory conditions. While not classified as hazardous, proper handling protocols are recommended to mitigate risks associated with fine chemical powders. This aligns with broader industry shifts toward sustainable lab practices and waste reduction, topics dominating scientific SEO searches.
In summary, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate represents a versatile scaffold bridging organic synthesis and applied pharmacology. Its CAS No. 610760-48-0 ensures traceability, while its structural features cater to cutting-edge research demands. As interest in small-molecule therapeutics grows, this compound is poised to remain a focal point in both academic and industrial settings.
610760-48-0 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl methanesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)